N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide

• Molecular Formula: C14H19ClN2S
• Molecular Weight: 282.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide
• InChI: InChI=1S/C14H19ClN2S/c1-10-5-4-8-17(9-10)14(18)16-13-7-3-6-12(15)11(13)2/h3,6-7,10H,4-5,8-9H2,1-2H3,(H,16,18)
• InChI Key: XRIJGJBDJOOCPZ-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)C(=S)NC2=C(C(=CC=C2)Cl)C

Description

N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide, also known as CX516, is a drug that belongs to the class of ampakines. It is a positive allosteric modulator of AMPA receptors, which are responsible for synaptic plasticity and memory formation. CX516 has been extensively studied for its potential use in treating cognitive disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide acts as a positive allosteric modulator of AMPA receptors, which are responsible for synaptic plasticity and memory formation. By binding to a specific site on the receptor, N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide enhances the activity of AMPA receptors, leading to an increase in synaptic transmission and the strengthening of synaptic connections. This, in turn, leads to an improvement in learning and memory.
Biochemical and Physiological Effects:
In addition to its cognitive effects, N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide has been shown to have other biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter involved in learning and memory. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide is its high potency and selectivity for AMPA receptors. This makes it a useful tool for studying the role of AMPA receptors in various physiological and pathological conditions. However, one of the limitations of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide is its short half-life, which requires frequent dosing to maintain its effects.

Future Directions

There are several future directions for the research on N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide. One area of interest is the development of more potent and selective ampakines that can target specific subtypes of AMPA receptors. Another area of interest is the investigation of the potential therapeutic use of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide in treating cognitive disorders such as Alzheimer's disease and schizophrenia. Finally, the use of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide in combination with other drugs or therapies for enhancing cognitive function warrants further investigation.
Conclusion:
In conclusion, N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide is a promising drug that has been extensively studied for its potential use in treating cognitive disorders. Its mechanism of action as a positive allosteric modulator of AMPA receptors has been well characterized, and its biochemical and physiological effects have been demonstrated in various studies. While N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide has some limitations, its high potency and selectivity make it a useful tool for studying the role of AMPA receptors in various physiological and pathological conditions. Further research is needed to fully explore the potential of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide as a therapeutic agent for cognitive disorders.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide involves the reaction of 3-chloro-2-methylbenzoyl chloride with 3-methylpiperidine-1-carbothioamide in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide in its pure form.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide has been extensively studied for its potential use in treating cognitive disorders. In animal studies, N-(3-chloro-2-methylphenyl)-3-methylpiperidine-1-carbothioamide has been shown to improve learning and memory in various behavioral tasks. It has also been shown to enhance long-term potentiation (LTP), which is a cellular mechanism underlying memory formation.